Cas no 76304-18-2 (Isoquinoline, 1-[4-(trifluoromethyl)phenyl]-)

Isoquinoline, 1-[4-(trifluoromethyl)phenyl]- structure
76304-18-2 structure
Product Name:Isoquinoline, 1-[4-(trifluoromethyl)phenyl]-
CAS No:76304-18-2
MF:C16H10F3N
MW:273.252514362335
CID:1779084
PubChem ID:12674520
Update Time:2025-04-21

Isoquinoline, 1-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 1-[4-(trifluoromethyl)phenyl]-
    • 1-(4-TrifluoroMethyl-phenyl)-isoquinoline
    • 1-[4-(trifluoromethyl)phenyl]isoquinoline
    • 1-(4-(trifluoromethyl)phenyl)isoquinoline
    • SCHEMBL3165491
    • 76304-18-2
    • 1-(4-Trifluoromethylphenyl)isoquinoline
    • DB-215650
    • GVPOXQWXNHAESS-UHFFFAOYSA-N
    • Inchi: 1S/C16H10F3N/c17-16(18,19)13-7-5-12(6-8-13)15-14-4-2-1-3-11(14)9-10-20-15/h1-10H
    • InChI Key: GVPOXQWXNHAESS-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C1C2C=CC=CC=2C=CN=1)(F)F

Computed Properties

  • Exact Mass: 273.07653381g/mol
  • Monoisotopic Mass: 273.07653381g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 12.9Ų
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